molecular formula Mg B044657 Magnesium CAS No. 7439-95-4

Magnesium

Cat. No.: B044657
CAS No.: 7439-95-4
M. Wt: 24.305 g/mol
InChI Key: FYYHWMGAXLPEAU-UHFFFAOYSA-N
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Description

Magnesium is a chemical element with the symbol Mg and atomic number 12. It is a shiny gray metal and is the eighth most abundant element in the Earth’s crust. This compound is one of the alkaline-earth metals of Group 2 (IIa) of the periodic table and is the lightest structural metal. It is essential to all cellular life and is widely used in construction, medicine, and various industries .

Synthetic Routes and Reaction Conditions:

    Electrolysis of Molten this compound Chloride: this compound is commercially produced by the electrolysis of molten this compound chloride, which is processed mainly from seawater.

    Thermal Reduction: Another method involves the direct reduction of this compound compounds with suitable reducing agents.

Industrial Production Methods:

Types of Reactions:

    Oxidation: this compound reacts with oxygen to form this compound oxide.

    Reduction: this compound can reduce other metal oxides to their respective metals.

    Substitution: this compound reacts with acids to form this compound salts and hydrogen gas.

Common Reagents and Conditions:

Major Products:

Mechanism of Action

Target of Action

Magnesium (Mg) is the fourth most common cation in the body and the second most common intracellular cation after potassium . It plays a fundamental role as a co-factor in more than 300 enzymatic reactions involving energy metabolism and nucleic acid synthesis . It targets various systems in the body, including the muscular, cardiovascular, and nervous systems .

Mode of Action

This compound acts as a physiological calcium channel blocker and induces smooth muscle relaxation . It decreases the release of acetylcholine from motor nerve terminals and reduces the sensitivity of post-junctional membranes, resulting in neuromuscular blockade . Additionally, this compound inhibits Ca 2+ influx through dihydropyridine-sensitive, voltage-dependent channels . This accounts for much of its relaxant action on vascular smooth muscle .

Biochemical Pathways

This compound plays an important role in many physiological functions. Habitually low intakes of this compound and in general the deficiency of this micronutrient induce changes in biochemical pathways that can increase the risk of illness and, in particular, chronic degenerative diseases . It acts as a cofactor in all reactions involving the utilization and transfer of ATP, including cellular responses to growth factors and cell proliferation . It is involved in protein synthesis, neuromuscular function, blood glucose control, and blood pressure regulation .

Pharmacokinetics

In humans, less than 1% of total body this compound is found in serum and red blood cells. It is distributed principally between bone (53%) and the intracellular compartments of muscle (27%) and soft tissues (19%) . Equilibrium between tissue pools is reached slowly with a half-life for the majority of radiolabelled this compound varying between 41 and 181 days .

Result of Action

This compound sulfate reduces striated muscle contractions and blocks peripheral neuromuscular transmission by reducing acetylcholine release at the myoneural junction . It also inhibits Ca 2+ influx through dihydropyridine-sensitive, voltage-dependent channels . This accounts for much of its relaxant action on vascular smooth muscle . This compound is gaining popularity as an initial treatment in the management of various dysrhythmias, particularly torsades de pointes, and dysrhythmias secondary to TCA overdose or digitalis toxicity .

Action Environment

The environmental impact of this compound production is significant, with emissions of greenhouse gases and air pollutants contributing to air pollution . This compound is highly recyclable and therefore requires only 5-10 percent of the energy necessary for the manufacture of the primary material . The availability of primary this compound in combination with its recyclability makes it a very sustainable material .

Biochemical Analysis

Biochemical Properties

Magnesium is a key element in plant physiology and biochemistry since it is classified as the second most prevalent free divalent cation in plant cells . It acts as a cofactor for more than 300 enzymes and 800 proteins , and it is required for energy production, oxidative phosphorylation, and glycolysis, among others . It contributes to the structural development of bone , and this compound deficiency has been linked to reduced bone mass .

Cellular Effects

This compound is necessary for the formation of bones and teeth and for normal nerve and muscle function . Many enzymes in the body depend on this compound to function normally . This compound is also related to the metabolism of calcium and the metabolism of potassium . It plays a pivotal role in diverse immune responses by participating in multiple mechanisms .

Molecular Mechanism

This compound is involved in the regulation of eukaryotic cell proliferation . In response to mitogens, intracellular this compound increases in the G1 and S phases of the cell cycle, and this event correlates with the enhancement of protein synthesis and the onset of DNA synthesis . This compound is involved as a cofactor for more than 300 enzymes and 800 proteins and it is required for energy production, oxidative phosphorylation, and glycolysis, amongst others .

Temporal Effects in Laboratory Settings

The effects of this compound on cells and cellular processes can change over time. For example, in the halophyte Cakile maritima, this compound starvation affected shoot and plant length, leaf number, and plant organ growth . A significant decrease in chlorophyll synthesis and photosynthetic activity was also recorded .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. For instance, this compound deficiency in rodents has been observed to impact the cell-mediated immunity and synthesis of IgG adversely .

Metabolic Pathways

This compound is involved in many metabolic pathways. It is a cofactor in more than 300 enzyme systems that regulate diverse biochemical reactions in the body, including protein synthesis, muscle and nerve function, blood glucose control, and blood pressure regulation .

Transport and Distribution

This compound is transported and distributed within cells and tissues. It is a relatively abundant ion in Earth’s crust and mantle and is highly bioavailable in the hydrosphere . This availability, in combination with a useful and very unusual chemistry, may have led to its utilization in evolution as an ion for signaling, enzyme activation, and catalysis .

Subcellular Localization

This compound is the fourth most common element in the human body and is the second most common intracellular cation after potassium . The total Mg 2+ body amount varies between 20 and 28 g . This compound is involved as a cofactor for more than 300 enzymes and 800 proteins and it is required for energy production, oxidative phosphorylation, and glycolysis, amongst others .

Scientific Research Applications

Magnesium has a wide range of applications in scientific research, including:

Comparison with Similar Compounds

This compound’s unique combination of light weight, high strength, and reactivity makes it an essential element in various scientific and industrial applications.

Properties

IUPAC Name

magnesium
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InChI

InChI=1S/Mg
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InChI Key

FYYHWMGAXLPEAU-UHFFFAOYSA-N
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Canonical SMILES

[Mg]
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Molecular Formula

Mg
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DSSTOX Substance ID

DTXSID0049658
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Molecular Weight

24.305 g/mol
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Physical Description

Magnesium appears as a light silvery metal. The more finely divided material reacts with water to liberate hydrogen, a flammable gas, though this reaction is not as vigorous as that of sodium or lithium with water. In finely divided forms is easily ignited. Burns with an intense white flame. Can be wax coated to render magnesium as nonreactive., Dry Powder; Dry Powder, Other Solid; Dry Powder, Pellets or Large Crystals, Other Solid; Other Solid; Pellets or Large Crystals, Silvery solid; [CHRIS]
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Boiling Point

2012 °F at 760 mmHg (USCG, 1999), 1100C (2012F)
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Solubility

insoluble in cold water
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Density

1.74 at 68 °F (USCG, 1999) - Denser than water; will sink
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Vapor Pressure

1.0 [mmHg]
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Mechanism of Action

Magnesium is a cofactor for at least 300 enzymes and is important for several functions in the body with some key processes identified below. Enzymes that rely on magnesium to operate help produce energy through oxidative phosphorylation, glycolysis and ATP metabolism. They are also involved in nerve function, muscle contraction, blood glucose control, hormone receptor binding, protein synthesis, cardiac excitability, blood pressure control, gating of calcium channels and transmembrane ion flux. The mitochondrial intracellular space is rich in magnesium, since it is required to produce the active form of ATP (adenosine triphosphate) from ADP (adenosine diphosphate) and inorganic phosphate, and behaves as a counter ion for the energy rich molecule. Additionally, magnesium is essential for ATP metabolism.
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CAS No.

7439-95-4
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Melting Point

1202 °F (USCG, 1999), 649C (1200F)
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Synthesis routes and methods I

Procedure details

As we discovered and disclose in Example 2, L-carnitine magnesium valproate, another embodiment of the present invention, is a white solid having a melting point of 77.2° C., different from the melting point of L-carnitine. The 1H-NMR spectrum of L-carnitine magnesium valproate (FIG. 3) differs from that of the starting materials (i.e., L-carnitine and valproic acid) and confirms the structure. L-carnitine magnesium valproate is nearly odorless and free from objectionable taste. L-Carnitine magnesium valproate is soluble in water, and aqueous solutions of this salt provide bioavailable L-carnitine, magnesium, and valproate.
Name
Quantity
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Type
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Reaction Step One
Name
L-carnitine magnesium valproate
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Reaction Step Two
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L-carnitine
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L-carnitine magnesium valproate
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L-carnitine
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L-Carnitine magnesium valproate
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Synthesis routes and methods II

Procedure details

ADP substrate (>99.999% pure with respect to ATP), magnesium acetate and extractant reagent (0.15% cationic detergent and 0.25% tertiary diamine per final volume) is supplied from source (10) in sufficient quantity to provide 0.1 mM ADP and 10 mM magnesium ions in the reaction vessel, the magnet deenergised and stirrer operated and extraction/ADP conversion allowed to proceed for a set period between of 1 or 5 minutes before the stirrer is stopped, the magnet energised and the liquid removed to the luminometer flow cell (11) using the peristaltic tubing (3) and reversible pumps (4) and (12) while simultaneously mixing it with an effective volume of luciferase/luciferin reagent of depleted adenylate kinase content from source (13). Using an adenylate kinase modified Celsis LDR reagent of otherwise standard amounts of active ingredients this volume is about one half of the volume of the sample. Light emitted in the flow cell is related to the amount of E. coli captured by reference to standard curves obtained by performance of the assay with known numbers of cells.
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
magnesium acetate
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Name
diamine
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( 10 )
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Synthesis routes and methods III

Procedure details

16.5 g of magnesium turnings were dissolved in varying amounts of ethoxyethanol to give solutions of magnesium ethoxyethoxide containing 5% to 9% and 10% of magnesium. To the solutions thus obtained were added:
Quantity
16.5 g
Type
reactant
Reaction Step One
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Yield
10%

Synthesis routes and methods IV

Procedure details

Into a stirred reactor 28.4 g of MgCl2, 49.5 g of anhydrous ethanol, 10 ml of vaseline oil ROL OB/30, 100 ml of silicone oil having a viscosity of 350 cs were added. The mixture was heated at 120° C. until MgCl2 was dissolved. The hot reaction mixture was then transferred to a 1.5 l reactor equipped with a Ultra Turrax T-45 N stirrer, containing 150 cm3 of vaseline oil and 150 cm3 of silicone oil. The temperature was maintained at 120° C. whilst stirring for 3 minutes at 3000 RPM. The mixture was then discharged in a 2 liter stirred tank containing 1 l of anhydrous n-heptane cooled to 0° C. whilst stirring at a speed of 6 m/sec for about 20 minutes, maintaining the temperature at 0° C. The particles so obtained, after washing with n-hexane, were subjected to a thermal treatment in a nitrogen stream, at temperatures ranging from 50° to 150° C. until spherical particles were obtained having a residual alcohol content of about 35% by weight. 25 g of this product were charged into a stirred reactor containing 625 ml of TlCl4 at 0° C. and under stirring. The mixture was then heated to 100° C. for one hour and then left to cool. When the temperature of 40° C. was reached, diisobutyl phthalate was added in quantities such to give a molar ratio of magnesium to phthalate of 8. The mixture was heated to 100° C. for 2 hours under stirring and then the solid was left to settle. The hot liquid was removed by syphoning. Then 500 ml of TiCl4 was added and the mixture was heated to 120° C. for 1 hour whilst stirring. After settling, the hot liquid was removed by syphoning and the solid was washed with n-hexane.
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Name
alcohol
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product
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25 g
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Name
TlCl4
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625 mL
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reactant
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1 L
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28.4 g
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49.5 g
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reactant
Reaction Step Six
[Compound]
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vaseline oil
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10 mL
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reactant
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silicone oil
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100 mL
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reactant
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Name
350
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[Compound]
Name
vaseline oil
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150 mL
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reactant
Reaction Step Eight
[Compound]
Name
silicone oil
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150 mL
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reactant
Reaction Step Eight

Synthesis routes and methods V

Procedure details

Anhydrous magnesium chloride (4.76 g; 50 millimoles), 25 ml of decane and 23.4 ml (150 mmoles) of 2-ethylhexyl alcohol were heated at 130° C. for 2 hours to form a uniform solution. Phthalic anhydride (1.11 g; 7.5 mmoles) was added to the solution, and the mixture was further stirred at 130° C. for 1 hour to dissolve phthalic anhydride in the aforesaid uniform solution. The uniform solution so obtained was cooled to room temperature, and added dropwise over the course of 1 hour to 200 ml (1.8 moles of titanium tetrachloride kept at -20° C. After the addition, the temperature of the mixed solution was elevated to 110° C. over the course of 4 hours. When the temperature reached 110° C., 2.68 ml (12.5 mmoles) of diisobutyl phthalate was added. The mixture was maintained at the same temperature for 2 hours with stirring. After the 2-hour reaction, the solid portion was collected by hot filtration. The solid portion was re-suspended in 200 ml of titanium tetrachloride, and again reacted at 110° C. for 2 hours. After the reaction, the solid portion was collected again by hot filtration and washed fully with decane and hexane at 110° C. until no free titanium compound was detected from the washing. The solid titanium catalyst component (A) prepared by the above method was stored as a hexane slurry, but a part of it was dried to examine its composition. The solid titanium catalyst component (A) obtained in this way comprised 3.1% by weight of titanium, 56.0% by weight of chlorine, 17.0% by weight of magnesium and 20.9% by weight of diisobutyl phthalate.
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1.8 mol
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4.76 g
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25 mL
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1.11 g
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Reaction Step Six

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